5'-Thymidylic acid

5'-Thymidylic acid (Thymidine 5'-monophosphate, TMP), CAS 365-07-1, is a pyrimidine deoxynucleotide that serves as a critical intermediate in both the de novo and salvage pathways of DNA synthesis [1]. Structurally distinct from RNA nucleotides due to its 2'-deoxyribose sugar and 5-methylated pyrimidine base, TMP is the obligate phosphate acceptor for thymidylate kinase (TMPK) [2]. In industrial and laboratory procurement, TMP is primarily sourced as a highly pure standard for LC/MS metabolic profiling, a specific substrate for high-throughput enzymatic assays targeting TMPK, and a precursor for biocatalytic oligonucleotide synthesis . Selecting the correct salt form and phosphorylation state is critical for assay reproducibility and solubility in aqueous buffers.

Substituting 5'-Thymidylic acid with unphosphorylated thymidine, uridine 5'-monophosphate (UMP), or fully phosphorylated thymidine triphosphate (TTP) fundamentally disrupts assay mechanics and pathway routing [1]. Thymidine lacks the 5'-phosphate group required for TMPK binding; it acts as a competitive inhibitor rather than a substrate in kinase assays [2]. UMP lacks the 5-methyl group on the pyrimidine ring, causing it to be routed through UMP-CMP kinase rather than TMPK, rendering it useless for targeted dTTP salvage pathway studies [3]. Furthermore, attempting to use TTP in place of TMP bypasses the intermediate rate-limiting phosphorylation steps entirely, invalidating kinetic studies aimed at identifying TMPK inhibitors for antitubercular or antiviral drug development.

TMPK Substrate Requirement

In enzymatic assays targeting thymidylate kinase (TMPK)—a primary target for antitubercular drugs—TMP is the obligate phosphate acceptor. Quantitative kinetic studies demonstrate that TMP binds M. tuberculosis TMPK with a Km of approximately 4.5 to 15 µM [1]. In contrast, unphosphorylated thymidine is not a substrate and instead acts as a competitive inhibitor [2].

Procuring TMP is strictly required to establish the baseline catalytic activity in TMPK high-throughput screening assays, as unphosphorylated precursors cannot initiate the reaction.

Pyrimidine Methylation Pathway Routing

The presence of the 5-methyl group on the pyrimidine ring of TMP dictates its specific routing through the dTTP salvage pathway. While dUMP (lacking the methyl group) is efficiently phosphorylated by UMP-CMP kinase (efficiency in the 10^4 M^-1 s^-1 range), it is not the natural substrate for TMPK [1]. TMP is exclusively processed by TMPK, isolating it from general RNA/DNA pyrimidine pool mixing.

For metabolic tracing and targeted pathway analysis, buyers must procure TMP rather than UMP to accurately isolate and measure thymidine-specific salvage pathway kinetics.

Disodium Salt Solubility Advantage

When preparing concentrated stock solutions for biological assays, the salt form of TMP is critical. The disodium salt hydrate of TMP exhibits an aqueous solubility of ≥100 mg/mL, yielding a clear, colorless solution . In contrast, the free acid form of TMP has a significantly lower predicted and measured aqueous solubility (approximately 6.78 mg/mL) [1].

Procuring the disodium salt is essential for high-throughput screening workflows that require highly concentrated stock solutions without the risk of precipitation.

Hydrolytic Stability and Storage

TMP is highly stable in aqueous solution at 25 °C, but its P-O-sugar linkage is susceptible to slow hydrolysis at elevated temperatures. NMR and HPLC studies indicate that at 37 °C to 50 °C, the nucleotide hydrolyzes to produce unphosphorylated thymidine with a pseudo-first-order rate constant of approximately 10^-5 s^-1 at pH 7.4 [1].

This thermal behavior dictates that TMP stocks must be stored at -20 °C and prolonged high-temperature incubations should be avoided to prevent baseline drift from thymidine accumulation.

High-Throughput TMPK Inhibitor Screening

Because TMP is the obligate substrate for thymidylate kinase (TMPK) with a specific Km of 4.5–15 µM, it is the required starting material for in vitro kinetic assays designed to identify novel antitubercular or antiviral agents targeting the dTTP salvage pathway[1].

LC/MS Metabolic Profiling

Given its distinct routing through TMPK rather than UMP-CMP kinase, highly pure TMP (often procured as the highly soluble disodium salt) is used as an exact calibration standard to quantify pyrimidine metabolism in plasma, tumor interstitial fluid, and cell culture media .

Enzymatic Oligonucleotide Synthesis

TMP serves as a critical building block in biocatalytic cascades. Its stability at room temperature allows it to be efficiently converted to dTTP via coupled kinase reactions (e.g., using acetate kinase and TMPK), supplying the necessary substrates for enzymatic DNA polymerization without the need for chemical phosphoramidite synthesis[2].